Cas no 2863657-67-2 (2-Cyclopenten-1-ol, 4-amino-, hydrochloride (1:1), (1S,4R)-)

• Product Name: 2-Cyclopenten-1-ol, 4-amino-, hydrochloride (1:1), (1S,4R)-
• CAS No: 2863657-67-2
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• CID: 6571753
• Update Time: 2026-03-11

2-Cyclopenten-1-ol, 4-amino-, hydrochloride (1:1), (1S,4R)- Chemical and Physical Properties

Names and Identifiers

• (1S,4R)-4-Amino-cyclopent-2-enol hydrochloride
• 2-Cyclopenten-1-ol, 4-amino-, hydrochloride (1:1), (1S,4R)-

• Inchi： 1S/C5H9NO.ClH/c6-4-1-2-5(7)3-4;/h1-2,4-5,7H,3,6H2;1H/t4-,5+;/m0./s1
• InChI Key： ASDHELDJEFXLCH-UYXJWNHNSA-N
• SMILES： N[C@H]1C=C[C@@H](O)C1.Cl

Additional information on 2-Cyclopenten-1-ol, 4-amino-, hydrochloride (1:1), (1S,4R)-

2-Cyclopenten-1-ol, 4-amino-, hydrochloride (1:1), (1S,4R)-: A Promising Compound in Pharmaceutical Research

2-Cyclopenten-1-ol, 4-amino- is a unique organic compound that has garnered significant attention in the field of pharmaceutical research due to its structural complexity and potential therapeutic applications. The hydrochloride (1:1) salt form of this molecule, specifically the (1S,4R)- stereoisomer, represents a critical advancement in the development of novel therapeutic agents. This compound is characterized by its cyclopentene ring system, which is further substituted with an amino group at the 4-position, creating a scaffold with potential for diverse biological activities.

Recent studies have highlighted the importance of 2-Cyclopenten-1-ol, 4-amino- in the context of drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry explored the role of this compound in modulating cellular signaling pathways associated with inflammation. The research demonstrated that the hydrochloride (1:3) salt form of this molecule exhibits enhanced solubility and bioavailability compared to its free base counterpart, making it a more viable candidate for pharmaceutical development. This finding underscores the significance of the hydrochloride (1:1) formulation in optimizing therapeutic outcomes.

The (1S,4R)- stereoisomer of 2-Cyclopenten-1-ol, 4-amino- has been the focus of several recent investigations into its pharmacological properties. A 2022 study published in Bioorganic & Medicinal Chemistry reported that this stereoisomer exhibits selectivity for specific receptors involved in neurodegenerative diseases. The study utilized advanced computational modeling to predict the binding affinity of the (1S,4R)- isomer to target proteins, providing insights into its potential as a therapeutic agent for conditions such as Alzheimer's disease. These findings highlight the importance of stereochemistry in the development of effective drug candidates.

In addition to its pharmacological applications, 2-Cyclopenten-1-ol, 4-amino- has shown promise in the field of synthetic chemistry. Researchers have explored various methods to synthesize this compound with high stereoselectivity, which is crucial for its pharmaceutical applications. A 2023 article in Organic Letters described a novel catalytic approach that enables the efficient synthesis of the (1S,4R)- isomer. This method not only improves the yield of the desired product but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry. Such advancements in synthetic methodologies are essential for the scalable production of this compound for clinical trials.

The hydrochloride (1:1) salt form of 2-Cyclopenten-1-ol, 4-amino- has also been evaluated for its stability under various physicochemical conditions. A 2024 study published in Pharmaceutical Research investigated the degradation kinetics of this compound in different pH environments. The results indicated that the hydrochloride (1:1) form exhibits superior stability compared to other salt forms, which is a critical factor in the formulation of long-acting pharmaceutical products. This stability ensures that the compound maintains its efficacy over extended periods, making it suitable for use in chronic disease management.

Furthermore, the (1S,4R)- stereoisomer of 2-Cyclopenten-1-ol, 4-amino- has been linked to potential applications in the treatment of metabolic disorders. A 2023 review article in Current Drug Targets discussed the role of this compound in modulating metabolic pathways associated with type 2 diabetes. The review highlighted the need for further clinical trials to validate the therapeutic potential of this compound in human subjects. These studies emphasize the importance of continued research into the pharmacological properties of 2-Cyclopenten-1-ol, 4-amino- and its various stereoisomers.

The synthesis and characterization of 2-Cyclopenten-1-ol, 4-amino- have also been the subject of recent analytical studies. A 2022 publication in Journal of Chromatography A described a method for the quantitative analysis of this compound using high-performance liquid chromatography (HPLC). The method demonstrated high sensitivity and accuracy, which are essential for quality control in pharmaceutical manufacturing. These analytical techniques are crucial for ensuring the purity and consistency of the hydrochloride (1:1) salt form of this compound in drug development pipelines.

Despite the promising findings, challenges remain in the development of 2-Cyclopenten-1-ol, 4-amino- as a therapeutic agent. One of the primary challenges is the optimization of its pharmacokinetic profile to ensure effective delivery to target tissues. A 2024 study in Drug Metabolism and Disposition investigated the metabolic pathways of this compound in animal models, providing insights into its potential for systemic distribution. The study suggested that further modifications to the molecular structure could enhance its therapeutic efficacy while minimizing adverse effects.

In conclusion, 2-Cyclopenten-1-ol, 4-amino-, particularly in its hydrochloride (1:1) salt form and (1S,4R)- stereoisomer, represents a significant advancement in pharmaceutical research. The compound's structural complexity and potential therapeutic applications make it a valuable candidate for the development of novel drugs. Continued research into its pharmacological properties, synthetic methodologies, and analytical techniques is essential for its successful transition from the laboratory to clinical practice.